Cas no 51432-00-9 (ethyl 2-(2-methoxybenzoyl)benzoate)

• Product Name: ethyl 2-(2-methoxybenzoyl)benzoate
• CAS No: 51432-00-9
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1571439
• Update Time: 2025-10-18

ethyl 2-(2-methoxybenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-methoxybenzoyl)benzoate
• LogP
• 2-Carboethoxy-2'-methoxybenzophenone

• Inchi： 1S/C17H16O4/c1-3-21-17(19)13-9-5-4-8-12(13)16(18)14-10-6-7-11-15(14)20-2/h4-11H,3H2,1-2H3
• InChI Key： MSCBXJOOHLQVJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 284.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 52.60000
• LogP: 3.10290

Additional information on ethyl 2-(2-methoxybenzoyl)benzoate

Ethyl 2-(2-methoxybenzoyl)benzoate (CAS No. 51432-00-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 2-(2-methoxybenzoyl)benzoate, identified by its Chemical Abstracts Service (CAS) number 51432-00-9, is a compound of significant interest in the realm of organic synthesis and pharmaceutical applications. This ester derivative, characterized by its aromatic structure, has garnered attention due to its versatile reactivity and potential utility in various chemical transformations. The compound's molecular framework, featuring a benzoate backbone modified with an ethyl ester group and a methoxy-substituted benzoyl moiety, positions it as a valuable intermediate in the synthesis of more complex molecules.

The structural attributes of ethyl 2-(2-methoxybenzoyl)benzoate make it a compelling candidate for exploration in medicinal chemistry. The presence of both electron-donating (methoxy) and withdrawing (carbonyl) groups enhances its participation in diverse chemical reactions, including condensation, alkylation, and hydrogenation processes. These characteristics are particularly relevant in the context of drug discovery, where such intermediates can serve as building blocks for novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule drugs with tailored biological activities. Ethyl 2-(2-methoxybenzoyl)benzoate has been explored as a precursor in the synthesis of molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases. Its aromatic system provides a scaffold that can be modified to interact with specific biological targets, while the ester functionality allows for further derivatization to enhance pharmacokinetic properties.

One of the most intriguing applications of ethyl 2-(2-methoxybenzoyl)benzoate lies in its role as a chiral auxiliary or ligand in asymmetric synthesis. The compound's ability to induce enantioselective reactions has been leveraged in the production of optically active pharmaceuticals, which are often required for their efficacy and safety profiles. Researchers have utilized derivatives of this compound to facilitate the synthesis of beta-blockers, antiviral agents, and other therapeutics where stereochemical purity is paramount.

The agrochemical sector has also recognized the potential of ethyl 2-(2-methoxybenzoyl)benzoate as a key intermediate in the development of novel pesticides and herbicides. Its structural motifs are found in several commercially available agrochemicals that exhibit potent activity against pests while maintaining environmental compatibility. The methoxy group, in particular, contributes to the lipophilicity of these compounds, enhancing their absorption and translocation within plant tissues.

From a synthetic chemistry perspective, ethyl 2-(2-methoxybenzoyl)benzoate serves as a versatile platform for exploring new reaction pathways and methodologies. Its reactivity allows chemists to develop innovative synthetic strategies that could reduce waste and improve yields in industrial-scale production. Advances in green chemistry have prompted researchers to investigate catalytic systems that minimize solvent usage and energy consumption, making processes involving this compound more sustainable.

The role of computational chemistry in understanding the behavior of ethyl 2-(2-methoxybenzoyl)benzoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with high accuracy, thereby accelerating the drug discovery process. By simulating interactions at the molecular level, scientists can identify optimal conditions for synthesizing derivatives with desired properties, reducing the reliance on empirical trial-and-error methods.

In conclusion, ethyl 2-(2-methoxybenzoyl)benzoate (CAS No. 51432-00-9) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features offer opportunities for innovation in drug development and material science. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in modern chemical research.